N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-1H-indole-2-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C19H16N2O3S/c22-18(15-11-13-5-1-2-6-14(13)21-15)20-12-19(23,16-7-3-9-24-16)17-8-4-10-25-17/h1-11,21,23H,12H2,(H,20,22)
• InChI Key: LLTISHNXQUPBQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C(=O)NCC(C3=CC=CO3)(C4=CC=CS4)O
• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol
• CAS No.: 2034484-18-7

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C19H16N2O3S and its molecular weight is 352.41. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The compound has been explored for its anticancer properties, particularly targeting the epidemal growth factor receptor (EGFR). Research on N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives, which share a similar structural motif, revealed potent anticancer activities against various cancer cell lines, including lung adenocarcinoma, cervical cancer, and colorectal cancer. These compounds showed low toxicity against normal cells, indicating a promising therapeutic index. Molecular docking studies further supported their potential as EGFR inhibitors, an essential target in cancer therapy. The detailed investigation of such compounds underscores the importance of the indole scaffold in developing new anticancer agents (Zhang et al., 2017).

Synthetic and Reactivity Studies

Synthetic pathways and the reactivity of furan and thiophene derivatives have been extensively studied. For example, N-(1-Naphthyl)furan-2-carboxamide was synthesized and further processed to produce various heterocyclic compounds through electrophilic substitution reactions. Such studies are crucial for developing novel compounds with potential biological activities and for understanding the chemical behavior of these heterocyclic systems (Aleksandrov & El’chaninov, 2017).

Antimicrobial Activity

Compounds related to N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-1H-indole-2-carboxamide have been investigated for their antimicrobial properties. Schiff bases of thiophene derivatives were synthesized and demonstrated promising antimicrobial activity. Such studies highlight the potential of furan and thiophene compounds in developing new antimicrobial agents, addressing the growing concern of antibiotic resistance (Arora et al., 2013).

Antiviral Activity

Furan-carboxamide derivatives have been identified as novel inhibitors of lethal H5N1 influenza A viruses. Systematic structure-activity relationship studies revealed that specific substitutions on the furan or thiophene moiety significantly affect antiviral activity. This research opens new avenues for developing antiviral drugs against highly pathogenic influenza strains, highlighting the versatility of furan and thiophene derivatives in medicinal chemistry (Yongshi et al., 2017).